Cas no 2229090-35-9 (3-(2,3-dihydro-1H-inden-1-yl)-2,2-dimethylcyclopropan-1-amine)

• Product Name: 3-(2,3-dihydro-1H-inden-1-yl)-2,2-dimethylcyclopropan-1-amine
• CAS No: 2229090-35-9
• MF: C₁₄H₁₉N
• MW: 201.30736374855
• CID: 6221162
• PubChem ID: 165659864
• Update Time: 2025-11-07

3-(2,3-dihydro-1H-inden-1-yl)-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2,3-dihydro-1H-inden-1-yl)-2,2-dimethylcyclopropan-1-amine
• 2229090-35-9
• EN300-1746127

• Inchi： 1S/C14H19N/c1-14(2)12(13(14)15)11-8-7-9-5-3-4-6-10(9)11/h3-6,11-13H,7-8,15H2,1-2H3
• InChI Key： JKOFCLXIIXKNOI-UHFFFAOYSA-N
• SMILES： NC1C(C)(C)C1C1C2C=CC=CC=2CC1

Computed Properties

• Exact Mass: 201.151749610g/mol
• Monoisotopic Mass: 201.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26Ų

Additional information on 3-(2,3-dihydro-1H-inden-1-yl)-2,2-dimethylcyclopropan-1-amine

Comprehensive Overview of 3-(2,3-dihydro-1H-inden-1-yl)-2,2-dimethylcyclopropan-1-amine (CAS No. 2229090-35-9)

The compound 3-(2,3-dihydro-1H-inden-1-yl)-2,2-dimethylcyclopropan-1-amine (CAS No. 2229090-35-9) is a structurally unique amine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its molecular framework combines a cyclopropane ring with an indene moiety, making it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold, given its ability to interact with biological targets such as enzymes and receptors. The presence of the dimethylcyclopropane group enhances its stability, while the amine functionality offers versatility in chemical modifications.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by the need for treatments targeting complex diseases. 3-(2,3-dihydro-1H-inden-1-yl)-2,2-dimethylcyclopropan-1-amine has emerged as a compound of interest due to its potential role in central nervous system (CNS) drug development. Its structural similarity to known neuroactive compounds suggests possible applications in addressing neurological disorders, a topic frequently searched by users in scientific and medical communities. Additionally, its lipophilic properties may facilitate blood-brain barrier penetration, a critical factor in CNS drug design.

The synthesis of CAS No. 2229090-35-9 involves multi-step organic reactions, often starting from readily available indenyl precursors. Key steps include cyclopropanation and amine functionalization, which require precise control of reaction conditions to achieve high yields and purity. Recent advancements in green chemistry have also explored catalytic methods to reduce waste and improve sustainability in its production—a hot topic among environmentally conscious researchers. The compound's chirality further adds complexity, as enantioselective synthesis may be necessary for specific applications.

Beyond pharmaceuticals, 3-(2,3-dihydro-1H-inden-1-yl)-2,2-dimethylcyclopropan-1-amine has potential applications in agrochemicals. Its structural features align with those of pesticide intermediates, particularly in the development of compounds targeting insect nervous systems. This aligns with growing user searches for eco-friendly pest control solutions and next-generation crop protection agents. The compound's stability under environmental conditions makes it a viable candidate for further exploration in this field.

Analytical characterization of CAS No. 2229090-35-9 typically employs techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure purity and confirm structural integrity, which are critical for regulatory compliance and research reproducibility. The compound's physicochemical properties, including solubility and partition coefficients, are also extensively studied to predict its behavior in biological systems. Such data is highly sought after by researchers performing QSAR modeling or drug-likeness assessments.

In summary, 3-(2,3-dihydro-1H-inden-1-yl)-2,2-dimethylcyclopropan-1-amine (CAS No. 2229090-35-9) represents a versatile and promising compound with broad applicability in drug discovery and agrochemical innovation. Its unique structure, combined with ongoing research into its biological and chemical properties, positions it as a valuable asset in addressing contemporary challenges in these fields. As interest in tailored molecular designs grows, this compound is likely to remain a focal point for scientific inquiry and industrial application.